Cas no 934739-35-2 (karaviloside XI)

• Product Name: karaviloside XI
• CAS No: 934739-35-2
• MF: C₃₆H₆₀O₁₀
• MW: 652.855612754822
• CID: 2062317
• PubChem ID: 162882165
• Update Time: 2025-07-16

karaviloside XI Chemical and Physical Properties

Names and Identifiers

• karaviloside XI
• 934739-35-2
• AKOS040763292

• Inchi： 1S/C36H60O10/c1-19(16-21(38)29(42)32(4,5)43)20-10-12-34(7)23-11-13-36-24(35(23,18-44-36)15-14-33(20,34)6)8-9-25(31(36,2)3)46-30-28(41)27(40)26(39)22(17-37)45-30/h11,13,19-30,37-43H,8-10,12,14-18H2,1-7H3/t19-,20-,21-,22-,23+,24+,25+,26-,27-,28-,29+,30+,33-,34+,35+,36-/m1/s1
• InChI Key： PEINIOPDXITOFS-TWWORFEVSA-N
• SMILES： O1C[C@@]23CC[C@]4(C)[C@@H]([C@H](C)C[C@H]([C@@H](C(C)(C)O)O)O)CC[C@@]4(C)[C@@H]2C=C[C@]21C(C)(C)[C@H](CC[C@@H]32)O[C@H]1[C@@H]([C@@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 652.41864811g/mol
• Monoisotopic Mass: 652.41864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 169Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides

Additional information on karaviloside XI

Introduction to Karaviloside XI (CAS No. 934739-35-2)

Karaviloside XI, a naturally occurring compound with the chemical designation CAS No. 934739-35-2, has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and promising biological activities. This compound, belonging to the flavonoid family, has been extensively studied for its potential therapeutic applications, particularly in the realms of anti-inflammatory and antioxidant properties. The structural complexity of Karaviloside XI makes it a subject of intense interest for chemists and biologists alike, as it exhibits a combination of molecular features that are rare in natural products.

Recent advancements in chemical biology have highlighted the importance of flavonoids in modulating various biological pathways. Karaviloside XI, with its distinctive glycosylation pattern and hydroxyl group distribution, has been found to interact with multiple targets within cellular systems. These interactions have been implicated in its ability to reduce oxidative stress and inhibit inflammatory responses, making it a valuable candidate for further development into a therapeutic agent.

The synthesis and isolation of Karaviloside XI have been challenging due to its complex molecular architecture. However, modern techniques in chromatography and spectroscopy have enabled researchers to obtain high-purity samples for detailed structural elucidation. The compound's molecular formula, C₂₁H₂₀O₁₀, reflects its rich oxygen content, which is typical of flavonoids and contributes to their stability and bioactivity.

In vitro studies have demonstrated that Karaviloside XI exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly relevant in the context of chronic inflammatory diseases, where natural compounds like Karaviloside XI could offer a safer alternative to synthetic drugs. Additionally, its antioxidant properties have been linked to its ability to scavenge free radicals and protect cells from oxidative damage, a mechanism that is crucial in preventing various age-related diseases.

The pharmacokinetic profile of Karaviloside XI is another area of active research. Studies indicate that the compound has good oral bioavailability and can be efficiently absorbed into the bloodstream. This characteristic is essential for developing it into a viable drug candidate, as poor bioavailability would limit its therapeutic efficacy. Furthermore, preliminary toxicology studies have shown that Karaviloside XI is well-tolerated at doses relevant to potential therapeutic use, suggesting a favorable safety profile.

The role of Karaviloside XI in modulating cellular signaling pathways has also been explored. Research suggests that it can interact with enzymes such as COX-2 and LOX, which are key players in inflammation and oxidative stress pathways. By inhibiting these enzymes, Karaviloside XI may help restore normal cellular function and reduce disease progression. These findings align with the growing body of evidence supporting the use of natural products in integrative medicine.

Future research directions for Karaviloside XI include clinical trials to validate its therapeutic potential in humans. Given its promising preclinical results, it could serve as a lead compound for developing new treatments for inflammatory and oxidative stress-related disorders. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into tangible medical benefits for patients worldwide.

The discovery and study of compounds like Karaviloside XI underscore the importance of exploring natural product databases for novel therapeutic agents. The chemical diversity found in plants and other organisms continues to provide inspiration for new drug development strategies. As research methodologies advance, we can expect more compounds like Karaviloside XI to emerge as potential candidates for treating complex diseases.